Cas no 956025-47-1 (1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride)

• Product Name: 1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride
• CAS No: 956025-47-1
• MF: C₁₉H₂₀ClN₅
• MW: 353.848602294922
• MDL: MFCD28142637
• CID: 2155963
• PubChem ID: 10066681
• Update Time: 2025-10-29

1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Tert-butyl)-3-(naphthalen-1-yl)-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-NA-PP 1 hydrochloride
• 1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-[3,4-d]pyrimidin-4-amine hydrochloride
• 1-tert-butyl-3-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine hydrochloride
• 1-Naphthyl PP1 (hydrochloride)
• 1-Naphthyl PP1 hydrochloride
• 1-tert-butyl-3-naphthalen-1-ylpyrazolo[3,4-d]pyrimidin-4-amine;hydrochloride
• 1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine HCl
• F50586
• A920391
• 1-tert-butyl-3-naphthalen-
• 100671
• Reaxys ID: 15596117
• 1-Tert-butyl-3-(naphthalen-1-yl)-1H-pyrazolo[3
• 4-D]PYRIMIDIN-4-AMINE HYDROCHLORIDE
• 1-Naphthyl PP1 HCl
• PD052495
• AB92387
• 1-TERT-BUTYL-3-(NAPHTHALEN-1-YL)PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE HYDROCHLORIDE
• 956025-47-1
• MFCD28142637
• 1-tert-butyl-3-naphthalen-1-yl-1h-pyrazolo[3,4-d]pyrimidin-4-ylamine-hcl
• AKOS025396393
• CS-5384
• 1-NA-PP 1 hydrochloride?
• AC-37080
• UKLRSYUALPIALU-UHFFFAOYSA-N
• SCHEMBL7037036
• HY-13941B
• 1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride

• MDL： MFCD28142637
• Inchi： 1S/C19H19N5.ClH/c1-19(2,3)24-18-15(17(20)21-11-22-18)16(23-24)14-10-6-8-12-7-4-5-9-13(12)14;/h4-11H,1-3H3,(H2,20,21,22);1H
• InChI Key： UKLRSYUALPIALU-UHFFFAOYSA-N
• SMILES： Cl.N1C(N)=C2C(C3C4C(=CC=CC=4)C=CC=3)=NN(C2=NC=1)C(C)(C)C

Computed Properties

• Exact Mass: 353.1407234g/mol
• Monoisotopic Mass: 353.1407234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 527.8±45.0 °C at 760 mmHg
• Flash Point: 273.0±28.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on 1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride

Comprehensive Overview of 1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride (CAS No. 956025-47-1)

The compound 1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride (CAS No. 956025-47-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which are known for their versatile biological activities. The presence of a naphthalene moiety and a tert-butyl group in its structure enhances its potential as a scaffold for drug discovery, particularly in targeting kinase-related pathways.

Recent studies have highlighted the growing interest in kinase inhibitors, a hot topic in medicinal chemistry due to their applications in oncology and inflammatory diseases. The structural features of 1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride suggest its potential utility in modulating kinase activity, making it a candidate for further investigation in drug development pipelines. Researchers are particularly intrigued by its selectivity and binding affinity, which are critical parameters for optimizing therapeutic efficacy.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings as a promising lead. The integration of machine learning and molecular docking techniques has accelerated the identification of such molecules, reducing the time and cost associated with traditional drug development. The pyrazolo[3,4-d]pyrimidine core is frequently explored in virtual libraries, underscoring its relevance in modern pharmaceutical research.

From a synthetic chemistry perspective, the preparation of 1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride involves multi-step organic transformations, including cyclization and amination reactions. The hydrochloride salt form improves its solubility, a desirable property for bioavailability studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity, which are paramount for preclinical evaluations.

The compound's potential extends beyond therapeutics. It is also being explored in chemical biology as a tool for probing enzyme mechanisms and cellular signaling pathways. Its unique structure allows for the design of fluorescent probes or photoaffinity labels, enabling real-time visualization of molecular interactions. This dual utility—both as a drug candidate and a research tool—makes it a valuable asset in life sciences.

Environmental and regulatory considerations are also part of the discourse surrounding 1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride. While it is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound's stability under various conditions (e.g., pH, temperature) is a subject of ongoing research, particularly for formulation development.

In summary, 1-tert-Butyl-3-(naphthalen-1-yl)-1H-pyrazolo-3,4-dpyrimidin-4-amine hydrochloride (CAS No. 956025-47-1) represents a compelling example of how structural diversity in organic chemistry can yield molecules with multifaceted applications. Its relevance to kinase research, AI-aided discovery, and chemical biology positions it as a compound of enduring interest in both academic and industrial settings.